Cas no 1250202-32-4 (methyl 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoate)

• Product Name: methyl 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoate
• CAS No: 1250202-32-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6361385
• PubChem ID: 62350262
• Update Time: 2024-01-16

methyl 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(methylamino)propanoate
• Histidine, N,4,5-trimethyl-, methyl ester
• EN300-1123465
• AKOS011635387
• CS-0347014
• 1250202-32-4

• Inchi： 1S/C10H17N3O2/c1-7-10(2,13-6-12-7)5-8(11-3)9(14)15-4/h6,8,11H,5H2,1-4H3/t8-,10?/m0/s1
• InChI Key： MFEBOKUODGQYOM-PEHGTWAWSA-N
• SMILES： C(OC)(=O)[C@H](CC1(C)N=CN=C1C)NC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 378.9±42.0 °C(Predicted)
• pka: 7.81±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives